Cas no 2171841-73-7 (5-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pentanoic acid)

• Product Name: 5-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pentanoic acid
• CAS No: 2171841-73-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5858581
• PubChem ID: 165574051
• Update Time: 2025-11-07

5-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pentanoic acid
• 5-{N-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}pentanoic acid
• EN300-1563003
• 2171841-73-7

• Inchi： 1S/C28H36N2O5/c1-4-28(3,26(33)30(5-2)17-11-10-16-25(31)32)19-29-27(34)35-18-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h6-9,12-15,24H,4-5,10-11,16-19H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： FMKYLHHRCFOJOE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C(N(CC)CCCCC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pentanoic acid

Introduction to 5-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pentanoic acid (CAS No. 2171841-73-7)

5-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pentanoic acid, identified by its CAS number 2171841-73-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of an N-ethyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a pentanoic acid moiety contributes to its chemical reactivity and potential biological activity.

The Fmoc group, in particular, is widely recognized in peptide synthesis as a protective group for amino groups. Its stability under mild basic conditions makes it an ideal choice for solid-phase peptide synthesis (SPPS), a common methodology in the development of peptide-based drugs. The incorporation of the fluorenylmethoxycarbonyl moiety into the molecular framework of this compound suggests potential applications in the synthesis of fluorinated peptides, which have been shown to exhibit enhanced metabolic stability and improved pharmacokinetic properties compared to their non-fluorinated counterparts.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. Fluorine atoms can influence various properties of molecules, including lipophilicity, metabolic stability, and binding affinity to biological targets. The structural motif present in 5-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pentanoic acid aligns well with these principles, making it a valuable scaffold for the development of novel therapeutic agents.

The N-ethyl group in this compound may serve as a steric hindrance to prevent unwanted side reactions or improve binding specificity. Additionally, the pentanoic acid moiety could contribute to the compound's solubility and bioavailability, which are critical factors in drug development. These features collectively enhance the potential of this compound as a building block for more complex pharmacological entities.

In the context of current research, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved chemical stability and pharmacological properties. The structure of 5-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pentanoic acid bears similarities to peptidomimetic scaffolds, particularly in its ability to incorporate modified amino acid residues that can enhance drug-like characteristics.

One notable area where this compound shows promise is in the field of immunomodulation. Peptides and peptidomimetics have been extensively studied for their ability to modulate immune responses. The presence of an amino group protected by an Fmoc group suggests that this compound could be used as a precursor in the synthesis of immunomodulatory peptides. These peptides have potential applications in treating autoimmune diseases, allergies, and infections by targeting specific immune pathways.

Furthermore, the structural features of this compound make it a suitable candidate for exploring its role in anti-inflammatory therapies. Inflammation is a complex biological process that involves multiple cellular and molecular mechanisms. Peptides and peptidomimetics targeting inflammatory pathways have shown significant promise in preclinical studies. The unique combination of functional groups in 5-{N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}pentanoic acid could potentially enable interactions with key inflammatory mediators, thereby modulating inflammatory responses.

Another emerging area where this compound could find utility is in neurodegenerative disease research. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by protein misfolding and aggregation. Peptides and peptidomimetics have been explored as potential therapeutics to interfere with these pathological processes. The ability of this compound to incorporate fluorinated groups could enhance its stability against enzymatic degradation, making it more effective in targeting neurological disorders.

The synthetic pathways for 5-{N-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)methyl)-2-methylbutanamido}pentanoic acid are also worth considering. Given its complexity, multi-step synthetic routes involving protecting group strategies are likely employed. The use of solid-phase synthesis techniques could facilitate the efficient preparation of this compound while maintaining high purity standards required for pharmaceutical applications.

In conclusion, 5-{N-ethyl}-2-{((9H-fluoren)-9-ylmethoxycarbonyl)amino)methyl}-2-methylbutanamido}pentanoic acid (CAS No. 2171841–73–7) represents a fascinating molecule with diverse potential applications in pharmaceutical chemistry and biomedicine. Its structural features align well with current trends in drug design, particularly those involving fluorinated compounds and peptidomimetics. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an increasingly important role in the development of novel treatments for various diseases.